Cas no 2137879-48-0 (Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate)
Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate Chemical and Physical Properties
Names and Identifiers
-
- 2137879-48-0
- ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate
- EN300-787131
- Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate
-
- Inchi: 1S/C10H15NO3/c1-3-14-10(12)5-4-9-8-13-7-6-11(9)2/h9H,3,6-8H2,1-2H3
- InChI Key: KEQJRBMEHWGWJS-UHFFFAOYSA-N
- SMILES: O1CCN(C)C(C#CC(=O)OCC)C1
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.8Ų
Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-787131-0.05g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 0.05g |
$1560.0 | 2025-02-22 | |
| Enamine | EN300-787131-0.1g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 0.1g |
$1635.0 | 2025-02-22 | |
| Enamine | EN300-787131-0.25g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 0.25g |
$1708.0 | 2025-02-22 | |
| Enamine | EN300-787131-0.5g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 0.5g |
$1783.0 | 2025-02-22 | |
| Enamine | EN300-787131-1.0g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 1.0g |
$1857.0 | 2025-02-22 | |
| Enamine | EN300-787131-2.5g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 2.5g |
$3641.0 | 2025-02-22 | |
| Enamine | EN300-787131-5.0g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 5.0g |
$5387.0 | 2025-02-22 | |
| Enamine | EN300-787131-10.0g |
ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate |
2137879-48-0 | 95.0% | 10.0g |
$7988.0 | 2025-02-22 |
Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate
Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate (CAS No. 2137879-48-0): A Versatile Building Block in Modern Organic Synthesis
In the rapidly evolving field of organic chemistry, Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate (CAS No. 2137879-48-0) has emerged as a valuable synthetic intermediate with diverse applications. This compound, featuring both morpholine and propiolate functional groups, represents an important class of heterocyclic building blocks that are increasingly sought after in pharmaceutical research and material science.
The structural uniqueness of 3-(4-methylmorpholin-3-yl)prop-2-ynoate ethyl ester lies in its combination of a morpholine derivative with an ethyl propiolate moiety. This hybrid architecture makes it particularly useful for click chemistry applications, a topic that has gained significant attention in recent years due to its efficiency in drug discovery and bioconjugation. Researchers are actively investigating this compound's potential in creating novel bioactive molecules and pharmaceutical intermediates.
From a synthetic chemistry perspective, Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate serves as an excellent precursor for various cascade reactions and multicomponent syntheses. Its terminal alkyne functionality allows for diverse transformations including Sonogashira coupling, cycloaddition reactions, and nucleophilic additions. These properties align perfectly with current trends in sustainable chemistry, where efficient atom economy and step reduction are prioritized.
The pharmaceutical industry has shown particular interest in 4-methylmorpholin-3-yl propiolate derivatives due to their potential as kinase inhibitors and GPCR modulators. Recent literature highlights the compound's utility in developing central nervous system (CNS) drugs, addressing one of the most challenging areas in medicinal chemistry. This application has become especially relevant with the growing focus on neurodegenerative disease research and mental health therapeutics.
Material scientists have also explored Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate for creating advanced functional materials. Its ability to participate in polymerization reactions makes it valuable for designing smart polymers with responsive properties. This aligns with current demands for stimuli-responsive materials in biomedical applications and drug delivery systems.
Quality control of CAS 2137879-48-0 typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile and storage conditions (generally recommended at 2-8°C under inert atmosphere) make it suitable for long-term research applications. These characteristics are particularly important for researchers looking for reliable chemical intermediates with consistent performance.
The market for morpholine-containing compounds like Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate has seen steady growth, driven by increasing R&D investments in small molecule therapeutics. Suppliers are responding to this demand by offering the compound in various quantities, from milligram-scale for discovery research to kilogram quantities for process development. This availability supports the compound's use across all stages of drug development.
From an environmental standpoint, the synthesis of 3-(4-methylmorpholin-3-yl)prop-2-ynoate ethyl ester has benefited from recent advances in green chemistry methodologies. Researchers are developing more sustainable routes that minimize hazardous byproducts, addressing growing concerns about eco-friendly chemical production. This progress makes the compound increasingly attractive for companies focusing on sustainable pharmaceutical manufacturing.
Looking forward, Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate is poised to maintain its importance in chemical research. Its versatility as a multifunctional building block continues to inspire novel applications in medicinal chemistry, materials science, and chemical biology. As synthetic methodologies evolve and new therapeutic targets emerge, this compound will likely find even broader utility in cutting-edge research applications.
For researchers working with CAS 2137879-48-0, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and engineering controls. While not classified as highly hazardous, standard precautions for handling organic compounds should be maintained to ensure safety in the laboratory environment.
2137879-48-0 (Ethyl 3-(4-methylmorpholin-3-yl)prop-2-ynoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)